Cas no 5336-54-9 (N-(2-fluorophenyl)-4-nitrobenzamide)

• Product Name: N-(2-fluorophenyl)-4-nitrobenzamide
• CAS No: 5336-54-9
• MF: C₁₃H₉FN₂O₃
• MW: 260.220566511154
• CID: 1582259
• PubChem ID: 307027
• Update Time: 2025-04-21

N-(2-fluorophenyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorophenyl)-4-nitrobenzamide
• N-(2-FLUOROPHENYL)-4-NITRO-BENZAMIDE
• NSC204727
• AC1L7A3T
• Oprea1_153322
• Oprea1_655891
• CTK4J7774
• MolPort-002-046-365
• Cambridge id 5336549
• Z28290304
• NSC-204727
• AB00081246-01
• SR-01000205441-1
• 4-Nitrobenzamide, N-(2-fluorophenyl)-
• WRVHMPQODZMFPO-UHFFFAOYSA-N
• CS-0294383
• STK201195
• AKOS002278177
• 5336-54-9
• 303990-29-6
• SR-01000205441
• DTXSID10308524
• N-(2-fluorophenyl)-4-nitrobenzamide

• Inchi： 1S/C13H9FN2O3/c14-11-3-1-2-4-12(11)15-13(17)9-5-7-10(8-6-9)16(18)19/h1-8H,(H,15,17)
• InChI Key： WRVHMPQODZMFPO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 260.05977
• Monoisotopic Mass: 260.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• Density: 1.411
• Boiling Point: 332°C at 760 mmHg
• Flash Point: 154.6°C
• Refractive Index: 1.651
• PSA: 72.24